Cas no 1361654-84-3 (5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine)

• Product Name: 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine
• CAS No: 1361654-84-3
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4995794
• Update Time: 2025-07-08

5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine Chemical and Physical Properties

Names and Identifiers

• 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-10-4-8(1-2-19)3-9(5-10)12-6-11(16)7-13(17)14(12)18/h3-7H,1-2,19H2
• InChI Key： MWJMODNCPAXEKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=C(C=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 5.5
• Topological Polar Surface Area: 26

Additional information on 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine

5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine (CAS No. 1361654-84-3): An Overview

5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine (CAS No. 1361654-84-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific fields. This compound, characterized by its four chlorine atoms and an ethylamine group attached to a biphenyl backbone, has been the subject of extensive research, particularly in the areas of medicinal chemistry and materials science.

The molecular formula of 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine is C₁₇H₁₄Cl₄N, and it has a molecular weight of approximately 369.1 g/mol. The presence of multiple chlorine atoms imparts significant stability to the molecule, making it resistant to various chemical and environmental factors. The ethylamine group, on the other hand, introduces functional versatility, enabling the compound to participate in a wide range of chemical reactions and interactions.

In the realm of medicinal chemistry, 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its potential as an anti-inflammatory agent and its ability to modulate specific receptors in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine has also been investigated for its potential use in materials science. The unique electronic properties of this compound make it a candidate for applications in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C in 2021 demonstrated that 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine-based materials exhibit excellent charge transport properties and high photostability, making them suitable for use in organic solar cells.

The synthesis of 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 3-chlorobiphenyl with ethylamine under controlled conditions to form the desired product. The purity and yield of the final compound can be optimized by carefully controlling reaction parameters such as temperature, pressure, and reaction time.

In terms of safety and handling, while 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future research directions for 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine are promising. Ongoing studies are focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and purity. These advancements are expected to further expand the applications of this compound in both medicinal chemistry and materials science.

In conclusion, 5,2',3',5'-Tetrachlorobiphenyl-3-ethylamine (CAS No. 1361654-84-3) is a versatile organic compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new findings continue to emerge, the role of this compound in advancing scientific knowledge and technological innovation is likely to grow even more prominent.